7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine

• Molecular Formula: C8H7ClFNO
• Molecular Weight: 187.60 g/mol
• IUPAC Name: 7-chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine
• InChI: InChI=1S/C8H7ClFNO/c9-4-1-2-5(10)7-6(11)3-12-8(4)7/h1-2,6H,3,11H2
• InChI Key: CJLUAOGMKSSWHE-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(C=CC(=C2O1)Cl)F)N

Description

7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine is a synthetic compound belonging to the benzofuran class of chemicals. Benzofuran derivatives are known for their diverse biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral properties . This compound, with its unique structural features, has garnered interest in various fields of scientific research and industrial applications.

Preparation Methods

The synthesis of 7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine typically involves the following steps:

Starting Materials: The synthesis begins with o-hydroxyacetophenones or o-hydroxybenzyl ketones.

Cyclization: These starting materials undergo dehydrative cyclization under basic conditions to form the benzofuran ring.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can convert the compound into its reduced forms using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine or fluorine atoms are replaced by other nucleophiles.

Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is utilized in the development of new materials and chemical products.

Mechanism of Action

The mechanism of action of 7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects . Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Similar compounds to 7-Chloro-4-fluoro-2,3-dihydro-1-benzofuran-3-amine include other benzofuran derivatives such as:

• 5-Bromo-7-chloro-2,3-dihydro-1-benzofuran-3-amine
• 4-Amino-5-chloro-2,3-dihydrobenzofuran-7-carboxylic acid

These compounds share the benzofuran core structure but differ in their substituents, leading to variations in their biological activities and applications. The unique combination of chlorine and fluorine atoms in this compound distinguishes it from other similar compounds, potentially offering distinct advantages in specific applications .